4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate

• IUPAC Name: (4-methoxyphenyl) 2-chloro-5-nitrobenzenesulfonate
• InChI: InChI=1S/C13H10ClNO6S/c1-20-10-3-5-11(6-4-10)21-22(18,19)13-8-9(15(16)17)2-7-12(13)14/h2-8H,1H3
• InChI Key: BSRNRHLZTQSWLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H10ClNO6S
• Molecular Weight: 343.74 g/mol

Description

4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate is a chemical compound that has garnered attention in the scientific community for its potential applications in research. This compound is commonly used in laboratory experiments as a reagent for the synthesis of various organic compounds.

Scientific Research Applications

4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate has a wide range of applications in scientific research. It is commonly used as a reagent for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. This compound is also used in the development of new synthetic methodologies and in the study of reaction mechanisms.

Mechanism of Action

The mechanism of action of 4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate involves the formation of a sulfonic acid ester intermediate, which then undergoes nucleophilic substitution reactions with various nucleophiles. This compound is also known to act as a mild Lewis acid catalyst, which can facilitate certain reactions.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate. However, studies have shown that this compound is not toxic to cells and does not exhibit any significant cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate in lab experiments is its versatility as a reagent. It can be used in a wide range of reactions and is relatively easy to synthesize. However, one limitation of this compound is its sensitivity to moisture and air, which can impact its reactivity and purity.

Future Directions

There are several future directions for the use of 4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate in scientific research. One potential application is in the development of new synthetic methodologies for the synthesis of complex organic compounds. This compound can also be used in the study of reaction mechanisms and in the development of new catalysts. Additionally, further research can be conducted to explore the potential biological applications of this compound.

Synthesis Methods

The synthesis of 4-methoxyphenyl 2-chloro-5-nitrobenzenesulfonate involves the reaction of 4-methoxyphenol with chlorosulfonic acid, followed by the addition of nitric acid. This reaction results in the formation of the desired compound, which can be isolated through recrystallization and purification techniques.